(1S)-1-Amino-1-(2,3-dimethylphenyl)propan-2-OL

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: (1S)-1-amino-1-(2,3-dimethylphenyl)propan-2-ol
• InChI: InChI=1S/C11H17NO/c1-7-5-4-6-10(8(7)2)11(12)9(3)13/h4-6,9,11,13H,12H2,1-3H3/t9?,11-/m1/s1
• InChI Key: LQJKVQHXUMMTPL-HCCKASOXSA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)[C@@H](C(C)O)N)C
• Canonical SMILES: CC1=C(C(=CC=C1)C(C(C)O)N)C

Description

(1S)-1-Amino-1-(2,3-dimethylphenyl)propan-2-OL is a chiral amino alcohol featuring a propan-2-ol backbone with an amino group at the 1-position and a 2,3-dimethylphenyl substituent. The (1S) stereochemistry imparts distinct physicochemical and biological properties, making it relevant in pharmaceutical and agrochemical synthesis.

Key structural attributes:

• Molecular formula: Presumed to be $ C{11}H{17}NO $ (molecular weight ~179.26 g/mol).
• Functional groups: Primary amine, secondary alcohol, and aromatic dimethyl substituents.
• Applications: Likely serves as an intermediate in drug discovery or agrochemical development, given the prevalence of similar amino alcohols in these fields .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S)-1-Amino-1-(2,3-dimethylphenyl)propan-2-OL can be achieved through several synthetic routes. One common method involves the reduction of the corresponding ketone using a chiral reducing agent to ensure the desired stereochemistry. The reaction conditions typically include the use of a solvent such as tetrahydrofuran (THF) and a reducing agent like sodium borohydride or lithium aluminum hydride.

Industrial Production Methods

Industrial production of this compound may involve more scalable methods, such as catalytic hydrogenation or enzymatic reduction. These methods are optimized for higher yields and purity, making them suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

(1S)-1-Amino-1-(2,3-dimethylphenyl)propan-2-OL undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form an amine.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Reagents such as halogens (e.g., bromine) or nitrating agents (e.g., nitric acid).

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of halogenated or nitrated aromatic compounds.

Scientific Research Applications

(1S)-1-Amino-1-(2,3-dimethylphenyl)propan-2-OL has several scientific research applications:

Chemistry: Used as a chiral building block in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic effects and as a precursor for pharmaceutical compounds.

Industry: Utilized in the production of fine chemicals and as an intermediate in various chemical processes.

Mechanism of Action

The mechanism of action of (1S)-1-Amino-1-(2,3-dimethylphenyl)propan-2-OL involves its interaction with specific molecular targets, such as enzymes or receptors. The amino and hydroxyl groups play a crucial role in these interactions, facilitating binding and subsequent biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Physicochemical Properties

The following table compares (1S)-1-Amino-1-(2,3-dimethylphenyl)propan-2-OL with key analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent(s)	Stereochemistry	Key Features
(1S)-1-Amino-1-(2,3-dimethylphenyl)propan-2-OL	$ C{11}H{17}NO $	179.26	2,3-Dimethylphenyl	(1S)	High lipophilicity due to dimethyl groups
(1S,2R)-1-Amino-1-[3-(tert-butyl)phenyl]propan-2-OL	$ C{13}H{21}NO $	207.31	3-tert-Butylphenyl	(1S,2R)	Bulky tert-butyl group enhances steric hindrance
(1S,2R)-1-Amino-1-(3-bromophenyl)propan-2-OL	$ C9H{12}BrNO $	230.10	3-Bromophenyl	(1S,2R)	Bromine enables cross-coupling reactions
D(+)-2-Amino-3-phenyl-1-propanol	$ C9H{13}NO $	151.20	Phenyl at C3	(2S)	Amino group at C2; lower molecular weight
(S)-2-(Boc-amino)-1-propanol	$ C8H{17}NO_3 $	175.23	Boc-protected amine	(S)	Protected amine for synthetic versatility

Key Observations:

The 3-bromophenyl analog ($ C9H{12}BrNO $) introduces a halogen atom, enabling participation in cross-coupling reactions (e.g., Suzuki-Miyaura) for further functionalization . The tert-butyl substituent in $ C{13}H{21}NO $ creates steric hindrance, which may limit reactivity in crowded chemical environments .

Stereochemical Differences :

• The (1S) configuration in the target compound contrasts with the (1S,2R) configurations in tert-butyl and bromophenyl analogs. Such stereochemical variations can dramatically alter biological activity or chiral recognition in enzymatic systems .

Functional Group Modifications: The Boc-protected amino alcohol ($ C8H{17}NO_3 $) serves as a stabilized intermediate for peptide synthesis, whereas the unprotected amine in the target compound may exhibit higher reactivity .

Biological Activity

(1S)-1-Amino-1-(2,3-dimethylphenyl)propan-2-OL is an organic compound characterized by its unique structure, which includes an amino group, a hydroxyl group, and a dimethylphenyl moiety attached to a propane backbone. The compound's chirality (1S configuration) is significant as it influences its biological activity and interactions within biological systems. This article explores the biological activities of this compound, including its pharmacological potential, mechanisms of action, and relevant case studies.

• Molecular Formula : C$_{12}$H$_{17}$NO
• Molecular Weight : 179.26 g/mol
• Density : 1.032 g/cm³
• Boiling Point : Approximately 324.6 °C

The compound exhibits reactivity due to both the amino and hydroxyl functional groups, making it versatile in organic chemistry.

The biological activity of (1S)-1-Amino-1-(2,3-dimethylphenyl)propan-2-OL is primarily attributed to its interactions with specific enzymes and receptors in biological systems.

Key Mechanisms:

• Enzyme Interaction : The compound has been investigated as a potential biochemical probe to study enzyme mechanisms, particularly those involved in metabolic processes.
• Signal Transduction Modulation : It may play a role in modulating biochemical pathways related to signal transduction.

Antimicrobial Activity

Research has indicated that (1S)-1-Amino-1-(2,3-dimethylphenyl)propan-2-OL exhibits notable antimicrobial properties. For instance, studies have shown that structurally similar compounds demonstrate varying degrees of potency against pathogens such as Helicobacter pylori.

Compound	Activity	Reference
(1S)-1-Amino-1-(2,3-dimethylphenyl)propan-2-OL	Moderate inhibition against H. pylori
Compound 10 (similar structure)	20-fold greater potency than reference compound

Antidepressant Effects

Similar compounds have been studied for their potential antidepressant effects due to their interaction with neurotransmitter systems. The specific activity of (1S)-1-Amino-1-(2,3-dimethylphenyl)propan-2-OL in this context remains to be fully elucidated but suggests a promising avenue for research.

Case Study 1: Antimicrobial Efficacy

A recent study assessed the antimicrobial efficacy of various amine derivatives against H. pylori. The findings indicated that modifications at the amine α-carbon significantly enhanced activity, with some derivatives showing up to 37-fold increases in potency compared to baseline compounds. This suggests that (1S)-1-Amino-1-(2,3-dimethylphenyl)propan-2-OL could be further explored for its antimicrobial potential.

Case Study 2: Structure-Activity Relationship (SAR)

In a comparative analysis of several amino alcohols, researchers found that the specific stereochemistry of compounds like (1S)-1-Amino-1-(2,3-dimethylphenyl)propan-2-OL plays a crucial role in determining their biological activity. The study highlighted how variations in the dimethyl substitution on the phenyl ring led to distinct pharmacological profiles.